4-N-benzyl-6-N-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 4-N-benzyl-6-N-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C13H14N6/c1-14-13-17-11(10-8-16-19-12(10)18-13)15-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H3,14,15,16,17,18,19)
• InChI Key: JYAXIOQBKSQCBL-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC2=C(C=NN2)C(=N1)NCC3=CC=CC=C3
• Molecular Formula: C13H14N6
• Molecular Weight: 254.29 g/mol

Description

4-N-benzyl-6-N-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine, also known as BMPD, is a compound that has been of interest to the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the family of pyrazolo[3,4-d]pyrimidine derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 4-N-benzyl-6-N-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. For example, 4-N-benzyl-6-N-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This inhibition results in the reduction of inflammation in the body.
Biochemical and Physiological Effects
4-N-benzyl-6-N-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has been shown to have a number of biochemical and physiological effects in the body. For example, it has been found to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that play a role in mood regulation. 4-N-benzyl-6-N-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has also been shown to inhibit the growth of cancer cells and reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-N-benzyl-6-N-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is its diverse range of biological activities, which makes it a potentially useful compound in a variety of research areas. However, one of the limitations of 4-N-benzyl-6-N-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of potential future directions for research involving 4-N-benzyl-6-N-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine. Some possible areas of investigation include:
1. Further exploration of the compound's potential applications in medicinal chemistry, including its use in the treatment of neurological disorders and cancer.
2. Investigation of the compound's mechanism of action, including its interactions with specific enzymes and receptors in the body.
3. Development of new synthesis methods for 4-N-benzyl-6-N-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine that improve its solubility and yield.
4. Investigation of the compound's potential side effects and toxicity in animal models.

Synthesis Methods

The synthesis of 4-N-benzyl-6-N-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine involves the reaction of 4-aminoantipyrine with benzyl bromide and methylamine in the presence of a catalyst. The resulting product is then purified through recrystallization, yielding a white crystalline solid with a melting point of 248-250°C.

Scientific Research Applications

4-N-benzyl-6-N-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit a wide range of biological activities, including antibacterial, antifungal, antitumor, and anti-inflammatory properties. In addition, 4-N-benzyl-6-N-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has been shown to have a positive effect on the central nervous system, making it a potential candidate for the treatment of neurological disorders.